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This guide provides an objective comparison of the diagnostic accuracy of scintimammography

with alternative breast imaging modalities. The information is supported by experimental data

from various studies to aid in the evaluation of this nuclear medicine technique for breast

cancer detection.

Overview of Scintimammography
Scintimammography, also known as Molecular Breast Imaging (MBI) or Breast-Specific

Gamma Imaging (BSGI), is a non-invasive diagnostic tool used as a secondary imaging

modality to investigate breast abnormalities detected through mammography or ultrasound.[1]

[2] The procedure involves the intravenous injection of a radiopharmaceutical, most commonly

Technetium-99m (Tc-99m) Sestamibi, which preferentially accumulates in cancerous tissues.[1]

[3] A special gamma camera then detects the radiation emitted by the tracer to create images

of the breast.[1][2] This technique is particularly useful for patients with dense breast tissue or

breast implants, where mammography may have limitations.[1][2]

Comparative Diagnostic Accuracy
The diagnostic performance of scintimammography has been evaluated in numerous studies,

often in comparison to established imaging techniques such as mammography, ultrasound, and

Magnetic Resonance Imaging (MRI). The key metrics for comparison are sensitivity, specificity,

positive predictive value (PPV), and negative predictive value (NPV).

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b018738?utm_src=pdf-interest
https://cancer.ca/en/treatments/tests-and-procedures/scintimammography
https://www.radiologyinfo.org/en/info/scintimammo
https://cancer.ca/en/treatments/tests-and-procedures/scintimammography
https://www.ncbi.nlm.nih.gov/books/NBK553148/
https://cancer.ca/en/treatments/tests-and-procedures/scintimammography
https://www.radiologyinfo.org/en/info/scintimammo
https://cancer.ca/en/treatments/tests-and-procedures/scintimammography
https://www.radiologyinfo.org/en/info/scintimammo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
The following tables summarize the diagnostic accuracy of scintimammography and other

imaging modalities based on data from various studies.

Table 1: Scintimammography vs. X-Ray Mammography

Metric
Scintimammograph
y

X-Ray
Mammography

Source(s)

Sensitivity 85.2% - 89% 70% - 89% [4][5][6]

Specificity 52% - 86.6% 14% - 57% [4][5][6]

PPV 84% 80% [4]

NPV 67% 43% [4]

Table 2: Scintimammography (BSGI) vs. Ultrasound

Metric
Scintimammograph
y (BSGI)

Ultrasound Source(s)

Sensitivity 68.6% - 95.45% 82.1% - 99% [7]

Specificity 56% - 90.93% 19.8% - 87.09% [7]

PPV
Generally higher than

Ultrasound
Lower than BSGI [7]

NPV
Generally higher than

Ultrasound
Lower than BSGI [7]

Table 3: Scintimammography (MBI) vs. MRI
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Metric
Scintimammograph
y (MBI)

MRI Source(s)

Sensitivity 94% 98% [8]

Specificity 50% 56% [8]

Experimental Protocols
The methodology for scintimammography can be summarized as follows:

1. Patient Preparation:

Patients are typically asked to remove clothing from the waist up and wear a gown.[9]

It is important to inform the healthcare team of pregnancy, breastfeeding, or any medications

being taken.[1]

2. Radiopharmaceutical Administration:

A small amount of a radioactive isotope, most commonly 740–1,110 MBq (20–30 mCi) of

Technetium-99m (Tc-99m) Sestamibi, is injected intravenously.[1][9] The injection is usually

administered in a vein in the arm contralateral to the suspected breast lesion or in a foot

vein.[9][10]

The injection is followed by a saline flush.[9]

3. Imaging Acquisition:

Imaging begins 5-10 minutes after the injection.[4][11]

The patient is positioned either sitting or lying prone.[1][12]

Each breast is placed next to a high-resolution gamma camera and gently compressed to

immobilize the tissue.[1][2]

Standard views, such as craniocaudal (CC) and mediolateral oblique (MLO), are acquired.

[13]
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Image acquisition time is typically 5-10 minutes per view.[9]

4. Image Interpretation:

The acquired images are processed by a computer to visualize the distribution of the

radiotracer.[1]

Areas of increased uptake are indicative of potential malignancy.[14]

The results are interpreted by a radiologist or nuclear medicine physician.[1]

Visualizing the Workflow and Logic
Experimental Workflow for Scintimammography
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Caption: Workflow of a typical scintimammography procedure.
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Logical Relationship in Diagnostic Assessment
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Caption: Decision logic for using scintimammography.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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